Cas no 144037-39-8 (Benzoxazole, 5-chloro-2-(2-phenylethyl)-)
144037-39-8 structure
Product name:Benzoxazole, 5-chloro-2-(2-phenylethyl)-
Benzoxazole, 5-chloro-2-(2-phenylethyl)- Chemical and Physical Properties
Names and Identifiers
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- Benzoxazole, 5-chloro-2-(2-phenylethyl)-
- CHEMBL1972103
- 144037-39-8
- 5-chloro-2-phenethyl-1,3-benzoxazole
- 5-chloro-2-phenylethylbenzo[d]oxazole
- NSC-715268
- NCI60_039811
- NSC715268
- DTXCID90279127
- DTXSID20328016
-
- Inchi： InChI=1S/C15H12ClNO/c16-12-7-8-14-13(10-12)17-15(18-14)9-6-11-4-2-1-3-5-11/h1-5,7-8,10H,6,9H2
- InChI Key： AVBIFDFYSNAAHE-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 257.0607417Da
- Monoisotopic Mass: 257.0607417Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 267
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26Ų
- XLogP3: 4.6
Benzoxazole, 5-chloro-2-(2-phenylethyl)- Related Literature
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Fabiano Barreto,Jéssica Melo,Louise Jank,Maria do Carmo Ruaro Peralba,Tânia Mara Pizzolato Anal. Methods, 2012,4, 2822-2830
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Zheng-Han Guo,Ling-Li Zhou,Dong-Sheng Pan,Sai Huang,Jin-Kun Li,Jun-Ling Song New J. Chem., 2021,45, 11845-11851
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Manuella Cerbelaud,Khaoula Lebdioua,Benoît Crespin,Anne Aimable,Arnaud Videcoq Phys. Chem. Chem. Phys., 2019,21, 23447-23458
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Martin Eck,Sabrina Würtemberger-Pietsch,Antonius Eichhorn,Johannes H. J. Berthel,Rüdiger Bertermann,Ursula S. D. Paul,Heidi Schneider,Alexandra Friedrich,Christian Kleeberg,Udo Radius,Todd B. Marder Dalton Trans., 2017,46, 3661-3680
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Wenna Zhang,Yingxu Wei,Xinqiang Wu,Shutao Xu,Zhongmin Liu Chem. Commun., 2020,56, 8063-8066
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